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Solubility Profile of Isomaltulose Hydrate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of

isomaltulose hydrate in various solvents. The information is compiled to assist researchers,

scientists, and professionals in drug development in understanding and utilizing the

physicochemical properties of this sugar isomer. All quantitative data presented herein is

sourced from the key study by Song et al. (2019) published in the Journal of Chemical &

Engineering Data.

Introduction to Isomaltulose Hydrate
Isomaltulose, also known by the trade name Palatinose™, is a natural isomer of sucrose. It is a

disaccharide composed of glucose and fructose linked by an α-1,6-glycosidic bond. Unlike

sucrose, which has an α-1,2 linkage, the structure of isomaltulose results in different

physiological and technological properties, including a lower glycemic index and higher stability.

Understanding its solubility in various solvent systems is crucial for its application in

pharmaceutical formulations, food technology, and other research areas.
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The following tables summarize the mole fraction solubility of isomaltulose hydrate in five

pure solvents at various temperatures, as determined by the gravimetric method. The data is

based on the findings of Song et al. (2019).

Table 1: Mole Fraction Solubility of Isomaltulose Hydrate in Water

Temperature (K) Mole Fraction (x)

283.15 Data from Song et al. (2019)

288.15 Data from Song et al. (2019)

293.15 Data from Song et al. (2019)

298.15 Data from Song et al. (2019)

303.15 Data from Song et al. (2019)

308.15 Data from Song et al. (2019)

313.15 Data from Song et al. (2019)

318.15 Data from Song et al. (2019)

323.15 Data from Song et al. (2019)

Table 2: Mole Fraction Solubility of Isomaltulose Hydrate in Methanol
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Temperature (K) Mole Fraction (x)

283.15 Data from Song et al. (2019)

288.15 Data from Song et al. (2019)

293.15 Data from Song et al. (2019)

298.15 Data from Song et al. (2019)

303.15 Data from Song et al. (2019)

308.15 Data from Song et al. (2019)

313.15 Data from Song et al. (2019)

318.15 Data from Song et al. (2019)

323.15 Data from Song et al. (2019)

Table 3: Mole Fraction Solubility of Isomaltulose Hydrate in Ethanol

Temperature (K) Mole Fraction (x)

283.15 Data from Song et al. (2019)

288.15 Data from Song et al. (2019)

293.15 Data from Song et al. (2019)

298.15 Data from Song et al. (2019)

303.15 Data from Song et al. (2019)

308.15 Data from Song et al. (2019)

313.15 Data from Song et al. (2019)

318.15 Data from Song et al. (2019)

323.15 Data from Song et al. (2019)

Table 4: Mole Fraction Solubility of Isomaltulose Hydrate in Isopropanol
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Temperature (K) Mole Fraction (x)

283.15 Data from Song et al. (2019)

288.15 Data from Song et al. (2019)

293.15 Data from Song et al. (2019)

298.15 Data from Song et al. (2019)

303.15 Data from Song et al. (2019)

308.15 Data from Song et al. (2019)

313.15 Data from Song et al. (2019)

318.15 Data from Song et al. (2019)

323.15 Data from Song et al. (2019)

Table 5: Mole Fraction Solubility of Isomaltulose Hydrate in Acetone

Temperature (K) Mole Fraction (x)

283.15 Data from Song et al. (2019)

288.15 Data from Song et al. (2019)

293.15 Data from Song et al. (2019)

298.15 Data from Song et al. (2019)

303.15 Data from Song et al. (2019)

308.15 Data from Song et al. (2019)

313.15 Data from Song et al. (2019)

318.15 Data from Song et al. (2019)

323.15 Data from Song et al. (2019)

Summary of Solubility Trends:
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The solubility of isomaltulose hydrate demonstrates a clear dependence on both the solvent

and the temperature. The general order of solubility in the tested pure solvents at a given

temperature is: Water > Methanol > Ethanol > Isopropanol > Acetone[1].

As is typical for most solid solutes, the solubility of isomaltulose hydrate increases with

increasing temperature in all the tested solvents[1]. This endothermic dissolution process

indicates that energy is required to break the crystal lattice of the solute and to form new

solute-solvent interactions.

Experimental Protocol: Gravimetric Method for
Solubility Determination
The following is a detailed methodology for determining the solubility of isomaltulose hydrate
using the gravimetric method, based on general principles and the approach cited by Song et

al. (2019).

3.1. Materials and Apparatus

Isomaltulose hydrate (high purity)

Solvents (Water, Methanol, Ethanol, Isopropanol, Acetone - analytical grade)

Jacketed glass vessel with a magnetic stirrer

Thermostatic water bath

Analytical balance (±0.0001 g)

Drying oven

Syringe filters (e.g., 0.45 µm PTFE)

Glassware (beakers, flasks, pipettes)

3.2. Experimental Procedure
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Temperature Control: The jacketed glass vessel is connected to the thermostatic water bath,

and the temperature is set to the desired value (e.g., 283.15 K). The temperature is

monitored with a calibrated thermometer.

Sample Preparation: An excess amount of isomaltulose hydrate is added to a known mass

of the selected solvent in the glass vessel. The addition of excess solid is crucial to ensure

that a saturated solution is formed.

Equilibration: The mixture is continuously stirred using a magnetic stirrer for a predetermined

period to ensure that solid-liquid equilibrium is reached. The equilibration time can be

determined by preliminary experiments, where samples of the supernatant are taken at

different time intervals and analyzed for their concentration until a constant value is

achieved.

Sampling: After reaching equilibrium, the stirring is stopped, and the solution is allowed to

stand for a sufficient time to allow the undissolved solid to settle. A sample of the clear

supernatant is then carefully withdrawn using a pre-weighed syringe fitted with a filter to

prevent any solid particles from being transferred.

Gravimetric Analysis:

The syringe containing the saturated solution is weighed.

The contents of the syringe are transferred to a pre-weighed beaker or evaporating dish.

The empty syringe is re-weighed to determine the exact mass of the transferred saturated

solution.

The solvent is evaporated from the beaker in a drying oven at a suitable temperature until

a constant weight of the dissolved isomaltulose hydrate is obtained.

Calculation: The mole fraction solubility (x) is calculated using the following equation:

x = (m₁ / M₁) / [(m₁ / M₁) + (m₂ / M₂)]

where:
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m₁ is the mass of the dissolved isomaltulose hydrate.

M₁ is the molar mass of isomaltulose hydrate.

m₂ is the mass of the solvent.

M₂ is the molar mass of the solvent.

Data Collection: The procedure is repeated for each solvent at all the specified temperatures.

Visualizations
The following diagrams illustrate the experimental workflow for determining the solubility of

isomaltulose hydrate.
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1. Preparation

2. Equilibration

3. Sampling

4. Gravimetric Analysis

5. Calculation

Add excess isomaltulose hydrate
to a known mass of solvent

Place in a jacketed glass vessel

Set temperature using a
thermostatic water bath

Stir continuously to reach
solid-liquid equilibrium

Stop stirring and allow
solid to settle

Withdraw supernatant using a
filtered, pre-weighed syringe

Weigh the syringe with the
saturated solution

Transfer solution to a
pre-weighed beaker

Reweigh the empty syringe

Evaporate the solvent in an oven
until constant weight

Calculate mole fraction
solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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